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Compound of Interest

Compound Name: Phenyl-d5 isocyanate

Cat. No.: B1357203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Phenyl-d5 isocyanate
(CAS number 83286-56-0), a critical reagent in advanced analytical and research applications.

This document details its chemical and physical properties, applications in quantitative

proteomics and drug development, and provides experimental protocols for its use as a

derivatization agent.

Core Properties and Data
Phenyl-d5 isocyanate is a deuterated analog of phenyl isocyanate, where the five hydrogen

atoms on the phenyl ring are replaced with deuterium. This isotopic labeling makes it an

invaluable tool for mass spectrometry-based quantitative analysis, providing a +5 Da mass shift

compared to its light counterpart.

Table 1: Physicochemical Properties of Phenyl-d5 Isocyanate
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Property Value Reference

CAS Number 83286-56-0

Linear Formula C₆D₅NCO

Molecular Weight 124.15 g/mol

Appearance Colorless liquid

Melting Point -30 °C (lit.)

Boiling Point 162-163 °C (lit.)

Density 1.142 g/mL at 25 °C

Refractive Index n20/D 1.535 (lit.)

Isotopic Purity ≥98 atom % D

Table 2: Safety Information
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Hazard Statement GHS Classification Precautionary Statement

H226: Flammable liquid and

vapor
Flammable Liquid 3

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

H302: Harmful if swallowed Acute Toxicity 4 (Oral)

P301 + P312: IF

SWALLOWED: call a POISON

CENTER or doctor/physician

IF you feel unwell.

H314: Causes severe skin

burns and eye damage

Skin Corrosion 1B, Eye

Damage 1

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

H317: May cause an allergic

skin reaction
Skin Sensitization 1

P303 + P361 + P353: IF ON

SKIN (or hair): Remove/Take

off Immediately all

contaminated clothing. Rinse

SKIN with water/shower.

H330: Fatal if inhaled Acute Toxicity 1 (Inhalation)

P304 + P340 + P310: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Immediately call

a POISON CENTER or

doctor/physician.

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Respiratory Sensitization 1

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Synthesis Overview
While specific synthesis routes for Phenyl-d5 isocyanate are not readily available in public

literature, the synthesis of its non-deuterated analog, phenyl isocyanate, is well-established.
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Common methods include the phosgenation of aniline and non-phosgene routes such as the

thermal decomposition of methyl N-phenyl carbamate. The synthesis of the deuterated

compound would logically start from deuterated aniline (aniline-d5).

Aniline-d5

Phenyl-d5 isocyanate

Phosgenation

Phosgene (COCl₂)

HCl

Click to download full resolution via product page

Caption: General synthesis pathway for Phenyl-d5 isocyanate.

Applications in Research and Drug Development
The primary application of Phenyl-d5 isocyanate is as a stable isotope labeling reagent for

quantitative analysis, particularly in proteomics and drug development.

Quantitative Proteomics
Phenyl-d5 isocyanate is used in conjunction with its light counterpart (Phenyl isocyanate, d0)

for the differential labeling of peptides from two different samples (e.g., control vs. treated). It

reacts specifically with the N-terminal α-amine group of peptides under neutral pH conditions.

This reaction is rapid and quantitative. The mass difference of 5 Da between the d5 and d0

labeled peptides allows for their relative quantification by mass spectrometry. This technique is

particularly useful for studying post-translational modifications and quantifying modified

proteins.
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Caption: Workflow for quantitative proteomics using d0/d5-Phenyl isocyanate labeling.
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Derivatization for LC-MS Analysis
Phenyl isocyanate and its deuterated form are effective derivatizing agents for small molecules

containing primary and secondary amine groups, as well as hydroxyl groups. This is particularly

useful for improving the chromatographic retention and mass spectrometric detection of polar

analytes. In drug metabolism studies, Phenyl-d5 isocyanate can be used to create stable,

isotopically labeled internal standards for the quantification of drug metabolites containing

amine or hydroxyl functionalities.

Experimental Protocols
The following are generalized protocols for the use of Phenyl-d5 isocyanate as a

derivatization agent. Researchers should optimize these protocols for their specific

applications.

Protocol for Labeling of Peptides for Quantitative
Proteomics
This protocol is adapted from the principles described by Mason and Liebler.

Sample Preparation:

Lyophilize the peptide mixtures from the two samples to be compared.

Reconstitute each peptide mixture in a suitable buffer at a neutral pH (e.g., 100 mM

triethylammonium bicarbonate, pH 7.5-8.5).

Labeling Reaction:

Prepare fresh solutions of Phenyl isocyanate (d0) and Phenyl-d5 isocyanate (d5) in a

dry, aprotic solvent such as acetonitrile.

To one peptide sample, add the d0-Phenyl isocyanate solution. To the other sample, add

the d5-Phenyl isocyanate solution. A 10-20 fold molar excess of the reagent over the total

amount of peptide N-termini is recommended.
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Incubate the reactions at room temperature for 30-60 minutes with gentle agitation. The

reaction is typically rapid and proceeds to completion within minutes at neutral pH.

Quenching and Sample Cleanup:

Quench the reaction by adding an amine-containing buffer (e.g., 50 mM Tris-HCl) or

hydroxylamine to react with the excess isocyanate.

Combine the d0 and d5 labeled samples.

Perform a desalting and cleanup step using a C18 solid-phase extraction (SPE) cartridge

to remove excess reagents and salts.

Elute the labeled peptides and lyophilize.

LC-MS/MS Analysis:

Reconstitute the combined, labeled peptide sample in a suitable solvent for LC-MS/MS

analysis.

Analyze the sample by LC-MS/MS. During data analysis, look for peptide pairs with a

mass difference of 5 Da (or multiples of 5 for peptides with multiple labeling sites, though

N-terminal labeling is primary).

The ratio of the peak areas for the d0 and d5 labeled peptides corresponds to the relative

abundance of that peptide in the original samples.
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Caption: Experimental workflow for peptide labeling with Phenyl-d5 isocyanate.
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General Protocol for Derivatization of Amines and
Alcohols
This protocol provides a general procedure for the derivatization of small molecules containing

primary or secondary amines, or hydroxyl groups.

Sample Preparation:

Dissolve the analyte in a dry, aprotic solvent (e.g., acetonitrile, tetrahydrofuran). The

presence of water will lead to the hydrolysis of the isocyanate.

Derivatization Reaction:

Add a molar excess of Phenyl-d5 isocyanate to the analyte solution.

For less reactive amines or for alcohols, the addition of a non-nucleophilic base (e.g.,

pyridine, triethylamine) can catalyze the reaction.

The reaction can be performed at room temperature or with gentle heating (e.g., 50-70 °C)

to drive it to completion. Reaction times can vary from minutes to several hours depending

on the reactivity of the analyte.

Reaction Monitoring and Workup:

Monitor the reaction progress by a suitable technique (e.g., TLC, LC-MS).

Once the reaction is complete, quench any excess Phenyl-d5 isocyanate by adding a

small amount of a primary amine (e.g., butylamine) or an alcohol (e.g., methanol).

The derivatized product can then be diluted for direct analysis or subjected to a purification

step (e.g., liquid-liquid extraction, solid-phase extraction) if necessary.
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Analyte with -NH₂ or -OH group Dissolved in dry, aprotic solvent

{Reaction | Room temp or heated}Phenyl-d5 isocyanate Added in molar excess

Optional: Base Catalyst (e.g., Pyridine)

Derivatized Analyte
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Caption: Logical relationship for the derivatization of amines/alcohols.

In conclusion, Phenyl-d5 isocyanate is a versatile and powerful tool for researchers in

proteomics and drug development. Its ability to introduce a stable isotope label with high

efficiency makes it ideal for sensitive and accurate quantification by mass spectrometry. Proper

handling and adherence to safety protocols are essential when working with this reactive

compound.

To cite this document: BenchChem. [Phenyl-d5 Isocyanate (CAS: 83286-56-0): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-cas-number-83286-
56-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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